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Compound of Interest

Compound Name: Disperse orange 149

CAS No.: 151126-94-2

Cat. No.: B1174647

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the extraction recovery of Disperse
Orange 149 from polyester fibers.

Frequently Asked Questions (FAQs)
Q1: What is the most common and effective solvent for extracting Disperse Orange 149 from

polyester?

A1: Chlorobenzene is a widely cited and effective solvent for the extraction of disperse dyes,

including Disperse Orange 149, from polyester fibers.[1][2] Studies have reported high

recovery rates, ranging from 92.1% to 98.7%, using chlorobenzene-based extraction methods.

[2] Other solvents such as dimethylformamide (DMF) and acetonitrile have also been used with

success.[3][4]

Q2: Why is my extraction recovery of Disperse Orange 149 lower than expected?

A2: Low recovery can be attributed to several factors, including suboptimal extraction

temperature, insufficient extraction time, inadequate solvent-to-fiber ratio, or dye aggregation.
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[5] The crystalline structure of polyester fibers can trap dye molecules, making complete

extraction challenging without appropriate conditions.[6]

Q3: Can temperature significantly impact the extraction efficiency?

A3: Yes, temperature is a critical factor. The extraction should be carried out at a temperature

that facilitates the swelling of polyester fibers, allowing the solvent to penetrate and dissolve

the dye molecules.[6] For chlorobenzene, extractions are often performed at its boiling point

(approximately 131°C) or at slightly lower temperatures (e.g., 100°C) for longer durations.[1]

Q4: How does the physical form of the polyester sample affect extraction?

A4: The physical form, such as fiber length and fabric construction, can influence the surface

area available for solvent interaction. It is recommended to use small pieces of fiber or fabric to

ensure efficient penetration of the solvent.[1]

Q5: Are there any additives that can improve extraction recovery?

A5: While less common in extraction protocols compared to dyeing processes, dispersing

agents can help prevent the aggregation of dye molecules in the extraction solvent, which

could indirectly improve recovery.[7] However, the primary focus for improving extraction is on

the selection of an appropriate solvent and optimization of physical parameters like

temperature and time.
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Issue Potential Cause Recommended Solution

Low or Inconsistent Recovery

1. Suboptimal Temperature:

The temperature may be too

low to effectively swell the

polyester fibers and allow

solvent penetration.[6] 2.

Insufficient Extraction Time:

The duration of the extraction

may not be adequate for the

complete diffusion of the dye

from the fiber into the solvent.

3. Inadequate Solvent Volume:

A low solvent-to-fiber ratio may

lead to a saturated solution,

preventing further dye

extraction. 4. Poor Sample

Preparation: The polyester

sample may be too large or

tightly woven, limiting solvent

access to the dye molecules.

[1]

1. Optimize Temperature: For

chlorobenzene, consider

extraction at its boiling point

(approx. 131°C) for a shorter

duration or at 100°C for a

longer period.[1] 2. Increase

Extraction Time: Extend the

extraction time to allow for

complete dye dissolution.

Monitor recovery at different

time points to determine the

optimal duration. 3. Increase

Solvent Volume: Ensure a

sufficient excess of solvent is

used to maintain a high

concentration gradient

between the fiber and the

solvent. 4. Reduce Sample

Size: Cut the polyester

material into smaller pieces to

increase the surface area for

extraction.[1]

Precipitation of Dye in Extract

1. Dye Aggregation: Disperse

dyes can aggregate in the

solvent upon cooling, leading

to precipitation.[5] 2. Solvent

Evaporation: Partial

evaporation of the solvent

during or after extraction can

lead to supersaturation and

precipitation.

1. Use of Dispersing Agents:

While not standard in most

protocols, a small amount of a

suitable dispersing agent could

be tested to maintain dye

dispersion.[7] 2. Controlled

Cooling and Storage: Cool the

extract slowly and analyze it

promptly. If storage is

necessary, ensure it is in a

sealed container at a stable

temperature.
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Uneven Extraction (Color

Remains in Patches)

1. Non-uniform Heating:

Uneven heating of the

extraction vessel can lead to

localized temperature

differences and inconsistent

extraction. 2. Poor Agitation:

Lack of proper agitation can

result in poor mixing of the

solvent and limited contact with

the entire surface of the

polyester sample.[5]

1. Ensure Uniform Heating:

Use a heating mantle or oil

bath to provide consistent and

uniform heating. 2. Implement

Agitation: Introduce stirring or

shaking during the extraction

process to ensure thorough

mixing and uniform contact

between the solvent and the

polyester.

Experimental Protocols
Protocol 1: Chlorobenzene Extraction of Disperse
Orange 149 from Polyester
This protocol is based on a method for the determination of Disperse Orange 149 in textiles

with reported high recovery rates.[2]

1. Sample Preparation:

Cut the polyester fabric or fibers into small pieces (e.g., 2-5 mm).

Accurately weigh a representative amount of the sample.

2. Extraction:

Place the weighed polyester sample into a suitable extraction vessel (e.g., a round-bottom

flask with a condenser).

Add a sufficient volume of chlorobenzene to fully immerse the sample.

Heat the mixture to the boiling point of chlorobenzene (approximately 131°C) and maintain

reflux for a specified period (e.g., 5-15 minutes).[1] Alternatively, conduct the extraction at

100°C for a longer duration (e.g., 60 minutes).[1]
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Ensure continuous stirring or occasional agitation during the extraction.

3. Post-Extraction:

Allow the mixture to cool to room temperature.

Carefully separate the chlorobenzene extract from the polyester fibers (e.g., by decantation

or filtration).

For quantitative analysis, the solvent can be removed (e.g., by rotary evaporation), and the

dye residue can be redissolved in a suitable solvent for analysis (e.g., methanol for HPLC).

[2]

Protocol 2: Dimethylformamide (DMF) Extraction
This protocol is an alternative method using a different solvent.[4]

1. Sample Preparation:

Prepare the polyester sample as described in Protocol 1.

2. Extraction:

Place the sample in an extraction vessel.

Add DMF to immerse the sample.

Heat the mixture to a temperature between 120-130°C in a silicone oil bath for 1-2 minutes

with manual agitation.[1]

3. Post-Extraction:

Cool the extract.

Separate the DMF extract from the polyester fibers.

The extract can then be further processed for analysis.
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Quantitative Data Summary
Solvent

Temperature

(°C)
Time

Recovery Rate

(%)
Reference

Chlorobenzene Not specified Not specified 92.1 - 98.7 [2]

Chlorobenzene 100 60 min Not specified [1]

Chlorobenzene 130 30 min Not specified [1]

Chlorobenzene Boiling (131) 5 min Not specified [1]

Dimethylformami

de (DMF)
120-130 1-2 min Not specified [1]

Acetonitrile 60
60 min (with

ultrasonication)
Not specified [1]
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Caption: Experimental workflow for the extraction of Disperse Orange 149 from polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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